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Compound of Interest

Compound Name: Fraxinol

Cat. No.: B1674153 Get Quote

For immediate reference, Fraxinol (CAS No. 486-28-2) must be disposed of as hazardous

chemical waste. It should not be discarded in regular trash or poured down the drain.

Adherence to local, regional, and national regulations is mandatory for the disposal of this

compound and its containers.

This guide provides essential safety and logistical information for the proper handling and

disposal of Fraxinol, a coumarin compound used in various research applications. The

following procedures are designed to ensure the safety of laboratory personnel and to minimize

environmental impact.

Hazard and Disposal Summary
All personnel handling Fraxinol should be familiar with its hazard profile and the required

safety precautions. The following table summarizes key quantitative data related to its safe

disposal.
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Identifier GHS Pictogram Hazard Statements
Precautionary
Statement
(Disposal)

Fraxinol
GHS07 (Exclamation

Mark)

H302: Harmful if

swallowed

P501: Dispose of

contents/container in

accordance with

local/regional/national/

international

regulations.

Disposal Workflow
The proper disposal of Fraxinol follows a structured process to ensure safety and compliance.

This workflow begins with the identification of the waste and ends with its final disposal by a

certified entity.
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1. Identify Fraxinol Waste
(Unused product, contaminated labware)

2. Segregate Waste
(Keep separate from other chemical waste streams)

3. Select Appropriate Waste Container
(Clearly labeled, leak-proof, compatible material)

4. Transfer Waste to Container
(Use appropriate PPE)

5. Label Container Correctly
('Hazardous Waste', 'Fraxinol', CAS No. 486-28-2)

6. Store Container Securely
(Designated hazardous waste accumulation area)

7. Arrange for Professional Disposal
(Contact institution's Environmental Health & Safety office)

Click to download full resolution via product page

Caption: A logical workflow for the safe disposal of Fraxinol waste.

Step-by-Step Disposal Protocol
The following protocol details the necessary steps for the safe disposal of Fraxinol. This

procedure should be incorporated into your laboratory's standard operating procedures (SOPs)

for chemical waste management.
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1. Personal Protective Equipment (PPE):

Before handling Fraxinol waste, ensure you are wearing appropriate PPE:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

2. Waste Collection:

Solid Waste: Collect unused Fraxinol powder, contaminated weighing papers, and other

solid materials in a designated, compatible, and clearly labeled hazardous waste container.

Liquid Waste: If Fraxinol has been dissolved in a solvent, the entire solution is considered

hazardous waste. Collect it in a sealed, leak-proof container that is compatible with the

solvent used.

Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) that has come into

contact with Fraxinol should be collected as solid hazardous waste. Reusable glassware

must be decontaminated by rinsing with an appropriate solvent, and the rinsate must be

collected as liquid hazardous waste.

3. Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the

chemical name "Fraxinol," and its CAS number (486-28-2). Also, indicate the primary hazard

(e.g., "Toxic," "Harmful if Swallowed").

4. Storage:

Store the sealed and labeled waste containers in a designated, secure, and well-ventilated

hazardous waste accumulation area. This area should be away from general laboratory

traffic and incompatible chemicals.

5. Final Disposal:
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The disposal of Fraxinol waste must be handled by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor. Do not

attempt to dispose of this chemical through municipal waste or sewer systems.[1][2]

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Spill Management
In the event of a Fraxinol spill, the cleanup materials will also be considered hazardous waste.

Fraxinol Spill Occurs

Assess Spill Size and Risk

Small Spill
(Manageable by lab personnel)

Minor

Large Spill
(Requires EHS assistance)

Major

Don Appropriate PPE Notify EHS and Evacuate Area

Contain Spill with Absorbent Material

Collect Contaminated Material

Dispose of as Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. carlroth.com [carlroth.com]

2. cpachem.com [cpachem.com]

To cite this document: BenchChem. [Proper Disposal of Fraxinol: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674153#fraxinol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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